Cas no 697739-03-0 (Methyl 5-fluoro-2-methyl-3-nitrobenzoate)

• Product Name: Methyl 5-fluoro-2-methyl-3-nitrobenzoate
• CAS No: 697739-03-0
• Molecular Formula: C₉H₈FNO₄
• Molecular Weight: 213.1625
• MDL: MFCD12913348
• CID: 820110
• PubChem ID: 44203026

Methyl 5-fluoro-2-methyl-3-nitrobenzoate Properties

Names and Identifiers

• Methyl 5-fluoro-2-methyl-3-nitrobenzoate
• 5-FLUORO-2-METHYL-3-NITRO-BENZOIC ACID METHYL ESTER
• C9H8FNO4
• Benzoic acid, 5-fluoro-2-methyl-3-nitro-, methyl ester
• 5-fluoro-2-methyl-3-nitroBenzoic acid methyl ester
• QOEAMLSLLJPIRF-UHFFFAOYSA-N
• BCP16642
• AM81200
• RP26745
• SY035426
• AB0080356
• TL80090118
• ST24047999

• MDL： MFCD12913348
• InChIKey： QOEAMLSLLJPIRF-UHFFFAOYSA-N
• Inchi： 1S/C9H8FNO4/c1-5-7(9(12)15-2)3-6(10)4-8(5)11(13)14/h3-4H,1-2H3
• SMILES： FC1C([H])=C(C(C([H])([H])[H])=C(C(=O)OC([H])([H])[H])C=1[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.04374
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Heavy Atom Count: 15
• Complexity: 265
• Topological Polar Surface Area: 72.1

Experimental Properties

• PSA: 69.44
• Boiling Point: 297.7±40.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives